Cas no 83443-28-1 (2-Chloro-N-{2-(cyanomethyl)sulfanylphenyl}acetamide)

• Product Name: 2-Chloro-N-{2-(cyanomethyl)sulfanylphenyl}acetamide
• CAS No: 83443-28-1
• MF: C₁₀H₉ClN₂OS
• MW: 240.709259748459
• CID: 3106460
• PubChem ID: 3768052
• Update Time: 2025-05-21

2-Chloro-N-{2-(cyanomethyl)sulfanylphenyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-{2-[(cyanomethyl)thio]phenyl}acetamide
• 2-chloro-N-[2-(cyanomethylsulfanyl)phenyl]acetamide
• Z90122616
• 2-chloro-N-{2-[(cyanomethyl)sulfanyl]phenyl}acetamide
• 2-Chloro-n-(2-[(cyanomethyl)thio]phenyl)acetamide
• G38702
• CS-0220864
• EN300-07747
• 83443-28-1
• AKOS008044227
• 2-Chloro-N-{2-(cyanomethyl)sulfanylphenyl}acetamide

• Inchi： 1S/C10H9ClN2OS/c11-7-10(14)13-8-3-1-2-4-9(8)15-6-5-12/h1-4H,6-7H2,(H,13,14)
• InChI Key： PSQPTDYINCRYJB-UHFFFAOYSA-N
• SMILES： ClCC(NC1C=CC=CC=1SCC#N)=O

Computed Properties

• Exact Mass: 240.0124118Da
• Monoisotopic Mass: 240.0124118Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 78.2Ų

Additional information on 2-Chloro-N-{2-(cyanomethyl)sulfanylphenyl}acetamide

2-Chloro-N-{2-(cyanomethyl)sulfanylphenyl}acetamide (CAS No. 83443-28-1)

2-Chloro-N-{2-(cyanomethyl)sulfanylphenyl}acetamide, also known by its CAS registry number CAS No. 83443-28-1, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields. This compound is a derivative of acetamide, featuring a chloro group and a sulfanylphenyl substituent with a cyanomethyl group. Its structure makes it a versatile molecule with potential uses in pharmaceuticals, agrochemicals, and materials science.

The molecular formula of 2-Chloro-N-{2-(cyanomethyl)sulfanylphenyl}acetamide is C₁₀H₁₀ClN₃S, and its molecular weight is approximately 235.7 g/mol. The compound consists of a benzene ring substituted with a sulfanyl group (-S-) and a cyanomethyl group (-CH₂CN). The acetamide group (-CONH-) is attached to the benzene ring, while the chloro group (-Cl) is positioned at the second carbon of the acetamide moiety. This structural arrangement imparts unique electronic and steric properties to the molecule, making it suitable for various chemical reactions and applications.

Recent studies have highlighted the potential of CAS No. 83443-28-1 as a building block in organic synthesis. Its sulfur-containing moiety makes it an attractive candidate for sulfur-based chemistry, particularly in the synthesis of bioactive compounds. The presence of the cyanomethyl group introduces additional functionality, enabling further modifications to tailor the compound's properties for specific applications.

In terms of synthesis, 2-Chloro-N-{2-(cyanomethyl)sulfanylphenyl}acetamide can be prepared through various routes, including nucleophilic substitution and coupling reactions. One common method involves the reaction of 2-chloroacetamide with 2-(cyanomethylthio)aniline under appropriate conditions. This approach leverages the reactivity of the amide group and the thioether moiety to form the desired product efficiently.

The compound's physicochemical properties have been extensively studied to understand its behavior in different environments. For instance, its solubility in common solvents such as water, methanol, and dichloromethane has been determined, providing insights into its potential for use in solution-based reactions or formulations. Additionally, its thermal stability has been evaluated, revealing that it decomposes at temperatures above 150°C under standard conditions.

In terms of applications, CAS No. 83443-28-1 has shown promise in the field of drug discovery. Its structure resembles certain pharmacophores associated with bioactive molecules, making it a valuable lead compound for further optimization. Recent research has explored its potential as an inhibitor of specific enzymes involved in metabolic pathways, highlighting its role in early-stage drug development.

Beyond pharmaceuticals, this compound has also been investigated for its potential in agrochemicals. Its ability to interact with biological systems suggests that it could serve as a precursor for herbicides or pesticides with improved efficacy and reduced environmental impact. Ongoing studies are focusing on optimizing its stability and bioavailability to enhance its suitability for agricultural applications.

In materials science, the unique electronic properties of 2-Chloro-N-{2-(cyanomethyl)sulfanylphenyl}acetamide have led to its exploration as a component in advanced materials such as conductive polymers or organic semiconductors. Its ability to form hydrogen bonds and participate in π-π interactions makes it a candidate for designing materials with tailored electronic properties.

The environmental impact of this compound is another area of interest. Studies have been conducted to assess its biodegradability and toxicity under different conditions. Preliminary results indicate that it undergoes slow degradation under aerobic conditions, suggesting that further research is needed to develop strategies for minimizing its environmental footprint.

In conclusion, CAS No. 83443-28-1, or 2-Chloro-N-{2-(cyanomethyl)sulfanylphenyl}acetamide, is a versatile compound with significant potential across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for further research and development in pharmaceuticals, agrochemicals, and materials science. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in modern chemistry.